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Compound of Interest

Compound Name:
(3-Fluorophenyl)(4-

fluorophenyl)methanone

Cat. No.: B1297833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety data sheet (SDS) or professional safety guidance. Always

consult the official SDS and follow all applicable safety regulations and best practices when

handling any chemical. Information for the closely related isomer, 4,4'-Difluorobenzophenone,

has been used where specific data for (3-Fluorophenyl)(4-fluorophenyl)methanone is

unavailable and is clearly indicated.

Chemical Identification and Properties
(3-Fluorophenyl)(4-fluorophenyl)methanone is an organic compound with potential

applications in pharmaceutical and materials science research.[1] Its chemical structure and

properties are summarized below.
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Property Value Reference

Chemical Name
(3-Fluorophenyl)(4-

fluorophenyl)methanone
[2]

Synonyms 3,4'-Difluorobenzophenone [1]

CAS Number 345-71-1 [2][3]

Molecular Formula C₁₃H₈F₂O [2][3]

Molecular Weight 218.20 g/mol [2]

Physical State
Solid (based on related

compounds)

Storage Temperature
2-8°C, sealed in a dry

environment
[3]

Hazard Identification and Classification
This chemical is classified as a hazardous substance. The following table summarizes its GHS

classification.[2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning
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Toxicological Information
Limited toxicological data is available for (3-Fluorophenyl)(4-fluorophenyl)methanone. The

information below is based on the GHS classification and data from the closely related isomer,

4,4'-Difluorobenzophenone.

Toxicity Data Value Species Note Reference

Acute Oral

Toxicity (LD50)
No data available

Acute Dermal

Toxicity (LD50)
No data available

Acute Inhalation

Toxicity (LC50)
No data available

Intravenous

Toxicity (LD50)
56 mg/kg Mouse

Data for 4,4'-

Difluorobenzoph

enone

[4]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Symptoms of Exposure:

Inhalation: May cause respiratory tract irritation.[2]

Skin Contact: Causes skin irritation, which can include redness, itching, and pain.[2]

Eye Contact: Causes serious eye irritation, which can include redness, pain, and watering.[2]

Ingestion: May be harmful if swallowed.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or combustion. These may include carbon

monoxide, carbon dioxide, and hydrogen fluoride.

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 5). Avoid breathing dust and contact with skin and eyes.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the material and place it into a suitable container for

disposal. Avoid generating dust. Ventilate the area and wash the spill site after material

pickup is complete.

Handling, Storage, and Personal Protection
Handling

Use in a well-ventilated area.

Wear appropriate personal protective equipment.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Recommended storage temperature is 2-8°C.[3]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing.

Respiratory Protection

If engineering controls do not maintain airborne

concentrations to a level which is adequate to

protect worker health, a NIOSH-approved

respirator may be appropriate.

Experimental Protocols
Detailed experimental protocols for the safety assessment of (3-Fluorophenyl)(4-
fluorophenyl)methanone are not readily available in the public domain. However,

standardized OECD guidelines are typically followed for assessing skin and eye irritation.

Skin Irritation Testing (Based on OECD Guideline 404)
This test is designed to determine the potential of a substance to cause skin irritation. A general

workflow is outlined below.

Preparation

Application Observation & Scoring Analysis

Prepare Albino Rabbits
(Clipping of fur)

Apply Substance to Skin
(Intact and Abraded)

Prepare Test Substance
(0.5g for solid)

Cover with Gauze Patch
(Semi-occlusive dressing) 24-hour Exposure Remove Patch and

Clean Skin
Observe for Erythema and Edema

(at 24, 48, and 72 hours)
Score Irritation
(Draize Scale) Classify Irritation Potential

Click to download full resolution via product page
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Caption: Generalized workflow for in vivo skin irritation testing.

Eye Irritation Testing (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage. A

generalized workflow is provided below.

Preparation Instillation

Observation & Scoring Analysis

Select Healthy Albino Rabbits
(Examine eyes)

Instill Substance into
One Eye of Each Rabbit

Prepare Test Substance
(0.1mL liquid or 100mg solid)

Examine Eyes at 1, 24, 48, 72 hours
and up to 21 days

Untreated Eye
Serves as Control

Score Corneal Opacity, Iris Lesions,
Conjunctival Redness and Swelling

Classify Eye Irritation/
Corrosion Potential

Identified Hazards

Required PPE

Skin Irritation (H315)

Chemical Resistant Gloves Protective Clothing

Serious Eye Irritation (H319)

Safety Goggles/Face Shield

Respiratory Irritation (H335)

Respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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